Cas no 1805600-17-2 (Ethyl 3-bromo-5-methyl-2-nitrobenzoate)

• Product Name: Ethyl 3-bromo-5-methyl-2-nitrobenzoate
• CAS No: 1805600-17-2
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5006535
• Update Time: 2025-05-27

Ethyl 3-bromo-5-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-methyl-2-nitrobenzoate

• Inchi： 1S/C10H10BrNO4/c1-3-16-10(13)7-4-6(2)5-8(11)9(7)12(14)15/h4-5H,3H2,1-2H3
• InChI Key： XBFZYIGQKOOZGU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(=O)OCC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-bromo-5-methyl-2-nitrobenzoate

Comprehensive Overview of Ethyl 3-bromo-5-methyl-2-nitrobenzoate (CAS No. 1805600-17-2)

Ethyl 3-bromo-5-methyl-2-nitrobenzoate (CAS No. 1805600-17-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo-methyl-nitrobenzoate backbone, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions, nitro group reductions, and as a precursor for heterocyclic compound synthesis. Its molecular structure, combining electron-withdrawing and electron-donating groups, makes it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for high-purity Ethyl 3-bromo-5-methyl-2-nitrobenzoate has surged, driven by advancements in drug discovery and material science. A trending topic in scientific forums revolves around optimizing its synthesis to improve yield and scalability—a challenge addressed through innovative catalytic systems like palladium-catalyzed reactions or microwave-assisted synthesis. These methods align with the industry’s shift toward green chemistry, reducing waste and energy consumption. Additionally, the compound’s role in developing fluorescence probes and photoactive materials has sparked interest among researchers working on bioimaging and optoelectronic devices.

From an analytical perspective, CAS 1805600-17-2 is characterized by techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure compliance with stringent purity standards. FAQs in academic circles often focus on its stability under varying pH conditions or compatibility with Grignard reagents. Notably, its nitro group offers selective reduction pathways, enabling the creation of amino derivatives for further functionalization—a key step in constructing pharmacophores for CNS-targeting drugs.

The compound’s relevance extends to crop protection research, where derivatives of 3-bromo-5-methyl-2-nitrobenzoic acid are investigated for herbicidal or fungicidal properties. This aligns with global efforts to develop sustainable agrochemicals with lower environmental impact. Patent literature highlights its use in metal-organic frameworks (MOFs) for gas storage, leveraging its aromatic rigidity and halogen bonding capabilities. Such multidisciplinary applications underscore why Ethyl 3-bromo-5-methyl-2-nitrobenzoate remains a focal point in both industrial and academic settings.

For laboratories handling this compound, proper storage recommendations include protection from light and moisture to prevent degradation. Recent publications also explore its potential in click chemistry and bioconjugation, addressing the growing need for modular synthetic approaches in biologics development. As synthetic methodologies evolve, CAS 1805600-17-2 continues to serve as a critical building block, bridging gaps between traditional organic synthesis and cutting-edge applications in nanotechnology and precision medicine.